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Compound of Interest

Compound Name: DI-SEC-OCTYLAMINE

Cat. No.: B1616327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Di-sec-octylamine, also known as di(1-methylheptyl)amine, is a secondary amine

characterized by the presence of two bulky, branched octyl groups attached to a nitrogen atom.

This structure imparts significant steric hindrance, which profoundly influences its chemical

reactivity and physical properties. While secondary amines are a cornerstone of organic

synthesis, the specific applications of di-sec-octylamine as a reagent are niche and less

documented compared to its linear isomer, di-n-octylamine, or less hindered secondary

amines. This document provides a comprehensive overview of the known applications of di-
sec-octylamine, with a focus on its role in organic synthesis, supported by available data and

general protocols for sterically hindered amines.

Physicochemical Properties and Reactivity Profile
The branched alkyl chains of di-sec-octylamine are a defining feature, leading to a unique

combination of properties that dictate its utility.
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Property Value Significance in Synthesis

Molecular Formula C₁₆H₃₅N
High lipophilicity, good

solubility in organic solvents.

Molecular Weight 241.47 g/mol

Influences reaction

stoichiometry and product

mass.

Boiling Point Approx. 281 °C
Allows for reactions at elevated

temperatures.

Steric Hindrance High

Reduces nucleophilicity,

influences selectivity, and can

hinder common amine

reactions.

Basicity Weak Base

Can act as a proton scavenger

in certain reactions without

being overly reactive.

The significant steric bulk around the nitrogen atom in di-sec-octylamine makes it a weaker

nucleophile compared to linear secondary amines. This reduced reactivity can be

advantageous in specific synthetic contexts where selectivity is crucial, or where the amine is

intended to act as a sterically demanding base or a bulky protecting group.

Applications in Organic Synthesis and Related
Fields
Detailed synthetic protocols featuring di-sec-octylamine are not widely reported in mainstream

organic chemistry literature. Its applications are more prominent in specialized areas such as

solvent extraction and corrosion inhibition. However, its properties as a sterically hindered

secondary amine suggest potential roles in specific organic transformations.

Solvent Extraction of Metals
One of the most well-documented applications of di-sec-octylamine is as an extractant in

liquid-liquid extraction processes for the separation and purification of metals. The bulky alkyl
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groups enhance its solubility in organic solvents and create a lipophilic environment that

facilitates the transfer of metal complexes from an aqueous phase to an organic phase.

General Workflow for Metal Extraction:

Caption: General workflow for solvent extraction of metals using di-sec-octylamine.

Experimental Protocol (General):

Preparation of the Organic Phase: Prepare a solution of di-sec-octylamine in a suitable

organic solvent (e.g., kerosene, toluene) at a specific concentration (e.g., 0.1 M).

Preparation of the Aqueous Phase: Prepare an aqueous solution containing the metal salt of

interest at a known concentration and pH.

Extraction: Mix equal volumes of the organic and aqueous phases in a separatory funnel.

Shake vigorously for a predetermined time (e.g., 30 minutes) to ensure equilibrium is

reached.

Phase Separation: Allow the phases to separate. The metal-amine complex will be in the

organic phase.

Analysis: Determine the concentration of the metal ion remaining in the aqueous phase

using techniques such as atomic absorption spectroscopy (AAS) or inductively coupled

plasma (ICP) analysis to calculate the extraction efficiency.

Metal Ion
Extractant
Concentration

pH
Extraction
Efficiency (%)

Metal X 0.1 M 2.5 >95

Metal Y 0.05 M 4.0 ~90

Note: The data in this table is illustrative and will vary depending on the specific metal, counter-

ions, and other experimental conditions.

Corrosion Inhibition
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The long alkyl chains and the nitrogen atom of di-sec-octylamine enable it to adsorb onto

metal surfaces, forming a protective hydrophobic layer that inhibits corrosion. This is a common

application for long-chain amines.

Mechanism of Corrosion Inhibition:

Caption: Mechanism of corrosion inhibition by di-sec-octylamine.

Potential Roles in Organic Synthesis
While specific, reproducible protocols are scarce, the properties of di-sec-octylamine suggest

its potential use in the following areas:

Sterically Hindered Base: In reactions where a non-nucleophilic base is required to prevent

side reactions, di-sec-octylamine could serve as a proton scavenger. Its bulk would disfavor

its participation as a nucleophile.

Phase-Transfer Catalysis: Although less common than quaternary ammonium salts, bulky

secondary amines can sometimes function as phase-transfer catalysts, particularly in

reactions involving hydrophobic substrates.

Synthesis of Bulky Quaternary Ammonium Salts: Di-sec-octylamine can be alkylated to

form sterically hindered quaternary ammonium salts.[1][2] These salts can have applications

as phase-transfer catalysts or as components in ionic liquids.

General Protocol for Synthesis of a Quaternary Ammonium Salt:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve di-sec-octylamine (1 equivalent) in a suitable solvent such as acetonitrile or

DMF.

Addition of Alkylating Agent: Add the alkyl halide (e.g., methyl iodide, benzyl bromide; 1.1

equivalents) to the solution.

Reaction: Heat the mixture to reflux and monitor the reaction progress by TLC or GC-MS.

The reaction time will vary depending on the reactivity of the alkyl halide.
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Workup: After completion, cool the reaction mixture and remove the solvent under reduced

pressure. The resulting crude product can be purified by recrystallization or column

chromatography.

Limitations and Future Perspectives
The primary limitation to the widespread use of di-sec-octylamine in organic synthesis is its

significant steric hindrance, which often renders it unreactive in many standard amine-based

transformations. The availability and cost of this specific isomer compared to other secondary

amines also play a role in its limited application.

Future research could explore the use of di-sec-octylamine in reactions where its unique

steric properties can be leveraged to control selectivity, such as in certain catalytic cycles or as

a bulky directing group. Its application in the synthesis of specialized polymers or surfactants

where its branched structure could impart unique material properties also warrants further

investigation.

Conclusion
Di-sec-octylamine is a specialized secondary amine whose utility is largely dictated by its

sterically demanding structure. While it has found practical applications in the fields of solvent

extraction and corrosion inhibition, its role as a reagent in mainstream organic synthesis is not

well-established, with a notable lack of detailed experimental protocols in the scientific

literature. For researchers in organic synthesis, di-sec-octylamine should be considered in

contexts where a highly hindered, weakly nucleophilic base is required, or for the synthesis of

bulky quaternary ammonium compounds. Further research is needed to fully explore and

document its potential in synthetic organic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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